3-Ethyladamantanecarboxylic acid

Core Science & Biosynthesis

The Lipophilic Bullet: A Comprehensive Technical Guide to 3-Ethyladamantanecarboxylic Acid in Drug Discovery

Executive Summary

In modern medicinal chemistry, escaping the "flatland" of sp²-hybridized, planar molecules is critical for improving target specificity and clinical success rates. 3-Ethyladamantanecarboxylic acid (CAS 37845-05-9) represents a highly specialized building block designed to address this challenge. By combining the rigid, highly symmetric tricyclic hydrocarbon scaffold of adamantane with an ethyl extension and a versatile carboxylic acid handle, this molecule acts as a "lipophilic bullet"[1]. This whitepaper provides an in-depth analysis of its physicochemical properties, its mechanistic role in pharmacokinetic (PK) optimization, and field-proven protocols for its integration into drug discovery pipelines.

Structural & Physicochemical Profiling

The adamantane core (tricyclo[3.3.1.1³‚⁷]decane) is the smallest of the diamondoids, occupying a unique three-dimensional space (T_d point group)[2]. The addition of an ethyl group at the 3-position and a carboxylic acid at the 1-position breaks perfect symmetry but introduces a highly tunable vector for drug conjugation.

Quantitative Physicochemical Data

Understanding the baseline properties of 3-ethyladamantane-1-carboxylic acid is essential for predicting its behavior in biological systems and mass spectrometry (MS) workflows.

Table 1: Core Chemical Identifiers and Properties [3][4]

Property	Value
Chemical Name	3-Ethyladamantane-1-carboxylic acid
CAS Number	37845-05-9
Molecular Formula	C13H20O2
Monoisotopic Mass	208.14633 Da
SMILES	CCC12CC3CC(C1)CC(C3)(C2)C(=O)O

| InChIKey | ZJBLNYRNJSFPQO-UHFFFAOYSA-N |

Table 2: Predicted Collision Cross Section (CCS) for Ion Mobility-MS [3]

Adduct Species	m/z Ratio	Predicted CCS (Ų)
[M+H]⁺	209.15	152.9
[M-H]⁻	207.14	147.1

| [M+Na]⁺ | 231.14 | 155.6 |

Scientist's Insight: The high fraction of sp³ carbons ( Fsp3​ ) inherently improves the solubility of the final drug candidate in lipid bilayers, while the predicted CCS values provide a critical reference for validating synthetic intermediates via ion mobility-mass spectrometry (IM-MS).

Mechanistic Role in Pharmacokinetics (PK) and Pharmacodynamics (PD)

The incorporation of the 3-ethyladamantyl moiety into a pharmacophore is rarely accidental; it is a deliberate structural intervention to modulate PK/PD profiles.

• Steric Shielding & Metabolic Stability: The bulky 3D structure of the adamantane core physically blocks metabolic enzymes (such as Cytochrome P450s) from accessing vulnerable adjacent bonds (e.g., amides or esters). This drastically increases the biological half-life of the drug[1].

• Lipophilic Efficiency (LipE): The ethyl group further increases the partition coefficient (logP) compared to standard adamantane, driving the molecule into hydrophobic binding pockets of target proteins. This has been successfully utilized in the discovery of potent diacylglycerol acyltransferase 1 (DGAT1) inhibitors for treating obesity and diabetes[5].

• Receptor Subtype Selectivity: The rigid spatial arrangement allows for the precise 3D positioning of pharmacophores, facilitating interactions with complex targets like ion channels and G-protein coupled receptors (GPCRs)[2].

Figure 1: Mechanistic pathway of pharmacokinetic enhancement via 3-ethyladamantyl conjugation.

Experimental Workflows & Self-Validating Protocols

Protocol: Sterically Hindered Amide Coupling

Objective: Covalently link 3-ethyladamantane-1-carboxylic acid to a target primary/secondary amine.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 1.0 eq of 3-ethyladamantane-1-carboxylic acid and 1.2 eq of HATU in anhydrous N,N-Dimethylformamide (DMF) under an inert argon atmosphere.

• Base Addition: Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA) dropwise. Stir at room temperature for 15 minutes.

  • Causality: DIPEA deprotonates the carboxylic acid, allowing HATU to form the active ester. The 15-minute window is critical for complete activation before introducing the amine.

• Self-Validation Check (Crucial): Withdraw a 5 µL aliquot, quench with 50 µL of methanol, and inject into LC-MS.

  • Validation Metric: The chromatogram must show the disappearance of the starting mass ( m/z 207.1 [M-H]⁻) and the appearance of the methyl ester ( m/z 223.1 [M+H]⁺). If the active ester has not formed, do not proceed to step 4.

• Amine Introduction: Once activation is confirmed, add 1.1 eq of the target amine. Stir at 40°C for 12-18 hours.

  • Causality: Mild heating (40°C) provides the necessary kinetic energy for the amine to attack the sterically shielded active ester complex.

• Workup & Purification: Quench with water, extract with ethyl acetate (3x), wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Figure 2: Self-validating synthetic workflow for sterically hindered adamantyl amide coupling.

Therapeutic Applications & Field Insights

The utility of adamantane derivatives is vast and well-documented across multiple therapeutic areas[6]:

• Metabolic Diseases: Optimization of adamantane carboxylic acid derivatives has led to the discovery of highly potent DGAT1 inhibitors (IC50 values in the low nanomolar range) which significantly reduce plasma triglyceride levels and body weight in diet-induced obesity models[5].

• Antiviral Agents: Historically, the adamantane scaffold birthed the first generation of anti-influenza drugs (e.g., amantadine). Modern derivatives utilizing substituted adamantane carboxylic acids are continually explored to overcome viral resistance mechanisms by altering the steric fit within viral M2 ion channels[1][6].

• Neurodegenerative Disorders: The lipophilic nature of the 3-ethyladamantyl group makes it an excellent candidate for central nervous system (CNS) drugs, as it readily crosses the blood-brain barrier (BBB). It is frequently used to optimize NMDA receptor antagonists and tau aggregation inhibitors[1][2].

By leveraging 3-ethyladamantanecarboxylic acid, drug developers can systematically rescue failed drug candidates that suffer from poor membrane permeability or rapid metabolic clearance, transforming them into viable clinical assets.

References

• PubChemLite - 3-ethyladamantane-1-carboxylic acid (C13H20O2) . Université du Luxembourg. Available at: 3

• Discovery and optimization of adamantane carboxylic acid derivatives as potent diacylglycerol acyltransferase 1 inhibitors for the potential treatment of obesity and diabetes . PubMed / Eur J Med Chem. Available at: 5

• Unlocking therapeutic potential: the role of adamantane in drug discovery . Aust J Chem / ConnectSci. Available at: 2

• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives . NIH / PubMed Central. Available at: 1

• Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties . MDPI. Available at: 6

• 3-ETHYLADAMANTANE-1-CARBOXYLIC ACID | CAS 37845-05-9 . Matrix Fine Chemicals. Available at: 4

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An In-depth Technical Guide to the Electron Impact Mass Spectrum (EI-MS) of 3-Ethyladamantanecarboxylic Acid

Foreword: The Adamantane Scaffold in Mass Spectrometry

Adamantane and its derivatives represent a fascinating class of rigid, polycyclic aliphatic compounds that have found extensive applications in materials science and medicinal chemistry. Their unique cage-like structure imparts significant thermal and chemical stability. In mass spectrometry, this rigidity dictates a series of characteristic fragmentation pathways that are both predictable and informative. This guide provides a detailed examination of the electron impact mass spectrum of 3-ethyladamantanecarboxylic acid, a bifunctionalized adamantane derivative. We will explore the principal fragmentation mechanisms, predict the resultant mass spectrum, and provide a robust experimental workflow for its acquisition. This document is intended for researchers and drug development professionals who utilize mass spectrometry for structural elucidation and chemical analysis.

The Analyte: 3-Ethyladamantanecarboxylic Acid

Before delving into its mass spectrum, it is crucial to understand the structure of the analyte. 3-Ethyladamantanecarboxylic acid possesses a tricyclo[3.3.1.1³⁷]decane core. The bridgehead positions are designated 1, 3, 5, and 7. In this molecule, a carboxylic acid group occupies the 1-position, and an ethyl group is substituted at the 3-position. Both substituents are attached to tertiary carbons, a key feature that heavily influences the stability of potential carbocation fragments.

• Molecular Formula: C₁₃H₂₀O₂

• Molecular Weight (Monoisotopic): 208.1463 g/mol

• Structure: A carboxylic acid and an ethyl group on opposing bridgehead positions of the adamantane cage.

The Core of the Technique: Electron Impact (EI) Ionization

Electron Impact (EI) is a hard ionization technique where the gaseous analyte molecule (M) is bombarded with high-energy electrons, typically at a standardized 70 eV.[1] This energy is significantly greater than the ionization energy of most organic molecules (~10 eV), leading to not only the ejection of an electron to form a molecular ion radical cation (M•⁺) but also the deposition of substantial excess internal energy.[1] This excess energy induces extensive and reproducible fragmentation, providing a detailed "fingerprint" of the molecule's structure.

The fundamental process is: M + e⁻ → M•⁺ + 2e⁻

This highly energetic molecular ion then undergoes a series of unimolecular decomposition reactions, breaking covalent bonds to form fragment ions and neutral radicals or molecules.[1] The most favorable fragmentation pathways are those that lead to the most stable products, particularly stable carbocations.

Predicted Fragmentation Pathways of 3-Ethyladamantanecarboxylic Acid

The fragmentation of 3-ethyladamantanecarboxylic acid under EI conditions is governed by the interplay between the adamantane core and its two functional groups. The stability of the tertiary bridgehead carbocations is the primary driving force for many of the observed cleavages.[2]

Initial Cleavages of Functional Groups

Upon formation of the molecular ion at m/z 208 , the most labile bonds are typically those adjacent to the functional groups.

• Loss of the Carboxyl Radical (•COOH): This is a highly favorable pathway. Cleavage of the C-C bond between the adamantane cage and the carboxyl group results in the loss of a 45 Da neutral radical. This generates the exceptionally stable 3-ethyl-1-adamantyl cation. This tertiary carbocation is expected to be a highly abundant, if not the base peak, in the spectrum.

  • [M - COOH]⁺ = m/z 163

• Loss of the Ethyl Radical (•C₂H₅): Alpha-cleavage resulting in the loss of the ethyl group as a radical (29 Da) is also a very favorable process. This pathway yields the stable 1-carboxy-adamantyl cation, another tertiary carbocation.

  • [M - C₂H₅]⁺ = m/z 179

• Loss of a Hydroxyl Radical (•OH): Cleavage of the C-OH bond in the carboxylic acid group can lead to the formation of an acylium ion. This fragment corresponds to the loss of 17 Da.

  • [M - OH]⁺ = m/z 191

Rearrangements and Neutral Losses

• McLafferty-type Rearrangement (Loss of Ethylene): The molecular ion can undergo a rearrangement involving the transfer of a hydrogen atom from the adamantane ring to the carboxyl group, followed by the elimination of a neutral ethylene molecule (28 Da) from the ethyl group. This results in an ion corresponding to the radical cation of 1-adamantanecarboxylic acid.

  • [M - C₂H₄]•⁺ = m/z 180

Fragmentation of the Adamantane Cage

The adamantyl cation itself is not the final stop. The high energy of EI ensures that the primary fragment ions, such as the abundant adamantyl-type cations at m/z 163 and 179, will undergo further decomposition. This involves complex rearrangements and the breaking of the rigid cage structure.[3][4] This process gives rise to a characteristic series of lower-mass ions, which are hallmarks of adamantane-containing compounds.[5] Common fragments include:

• m/z 107, 93, 79, 67: These ions represent various C₈, C₇, and C₆ fragments formed as the cage systematically breaks apart. The fragment at m/z 93 is particularly common in single-cage diamondoids.[4][5]

The primary fragmentation pathways are visualized in the diagram below.

Caption: Primary EI fragmentation pathways for 3-ethyladamantanecarboxylic acid.

Summary of Predicted Mass Spectrum

The following table summarizes the key ions expected in the EI-MS of 3-ethyladamantanecarboxylic acid. The relative abundance is a prediction based on the stability of the resulting ions.

m/z	Proposed Fragment Ion	Formula	Notes
208	[M]•⁺	[C₁₃H₂₀O₂]•⁺	Molecular Ion. Expected to be of low to moderate intensity.
191	[M - OH]⁺	[C₁₃H₁₉O]⁺	Loss of hydroxyl radical, forming an acylium ion.
180	[M - C₂H₄]•⁺	[C₁₁H₁₆O₂]•⁺	Loss of neutral ethylene via rearrangement.
179	[M - C₂H₅]⁺	[C₁₁H₁₅O₂]⁺	Loss of ethyl radical. Expected to be a major peak due to stable tertiary carbocation formation.
163	[M - COOH]⁺	[C₁₂H₁₉]⁺	Loss of carboxyl radical. Expected to be a very abundant peak, possibly the base peak.
135	[C₁₀H₁₅]⁺	[C₁₀H₁₅]⁺	Adamantyl cation, resulting from loss of C₂H₄ from the m/z 163 ion. A common adamantane fragment.
107	[C₈H₁₁]⁺	[C₈H₁₁]⁺	Characteristic fragment from the breakdown of the adamantane cage.[5]
93	[C₇H₉]⁺	[C₇H₉]⁺	Characteristic fragment from the breakdown of the adamantane cage.[4][5]
79	[C₆H₇]⁺	[C₆H₇]⁺	Characteristic fragment from the breakdown of the adamantane cage.[4]

Experimental Protocol: Acquiring the EI-MS Data via GC-MS

Due to the high polarity and low volatility of carboxylic acids, derivatization is often required for robust gas chromatography (GC) analysis.[6] Silylation is a common and effective method.

Sample Preparation (Silylation)

• Aliquot: Accurately weigh approximately 1 mg of 3-ethyladamantanecarboxylic acid into a 2 mL GC vial.

• Solvent Addition: Add 500 µL of a suitable aprotic solvent (e.g., pyridine, acetonitrile, or dimethylformamide).

• Derivatization: Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[7]

• Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes to ensure complete derivatization of the carboxylic acid to its trimethylsilyl (TMS) ester.

• Analysis: Cool the sample to room temperature before placing it in the autosampler for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following parameters are a robust starting point for analysis on a standard single-quadrupole or ion trap GC-MS system.

Caption: Experimental workflow for GC-EI-MS analysis.

• GC System: Agilent 8890 GC or equivalent.

• MS System: Agilent 5977 MSD or equivalent.

• Column: HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.0 mL/min.

• Injector: Split/splitless inlet, operated in split mode (e.g., 10:1 split ratio) at 250°C.

• Oven Program: Initial temperature of 100°C held for 1 minute, then ramped at 15°C/min to 280°C and held for 5 minutes.

• MS Transfer Line: 280°C.

• Ion Source: Electron Impact (EI), 70 eV. Source temperature 230°C.

• Mass Analyzer: Quadrupole, scanning from m/z 40 to 450.

Note: When interpreting the data from a derivatized sample, remember to account for the mass of the TMS group (72 Da for [Si(CH₃)₃]) replacing the acidic proton. The molecular ion of the TMS-ester will be at m/z 280.

Conclusion

The electron impact mass spectrum of 3-ethyladamantanecarboxylic acid is predicted to be rich in structural information. The fragmentation pattern is dominated by cleavages that form stable tertiary carbocations, specifically the loss of the carboxyl group to yield an ion at m/z 163 and the loss of the ethyl group to yield an ion at m/z 179. These primary fragments then undergo further, characteristic decomposition of the adamantane cage, producing a fingerprint series of ions at lower mass-to-charge ratios. By understanding these predictable pathways and employing a validated GC-MS protocol, researchers can confidently identify and structurally characterize this and similar adamantane derivatives.

References

• Mass spectrometry of diamantane and some adamantane derivatives | Request PDF. (n.d.). ResearchGate. Retrieved April 3, 2026, from [Link]

• Chakrabarti, K., Ghatak, K. L., & Ghoshal, N. (2001). Mass spectral fragmentation of substituted adamantane-2,4-diones. Indian Journal of Chemistry - Section B, 40(12), 1202-1207.

• Waltman, R. J., & Ling, A. C. (1980). Mass spectrometry of diamantane and some adamantane derivatives. Canadian Journal of Chemistry, 58(20), 2189–2196. [Link]

• Reitsma, G., Boschman, L., et al. (2021). Spectroscopic Characterization of the Product Ions Formed by Electron Ionization of Adamantane. The Journal of Physical Chemistry A, 125(3), 853-863. [Link]

• Kochi, J. K., & Rathore, R. (1996). Competitive substitution and fragmentation reactions of cation radicals derived from adamantanes. Journal of the Chemical Society, Perkin Transactions 2, (8), 1637-1644.
• Waltman, R. J., & Ling, A. C. (1980). Mass spectrometry of diamantane and some adamantane derivatives. Canadian Journal of Chemistry, 58(20), 2189-2196.
• Candian, A., et al. (2018). Dissociative ionisation of adamantane: a combined theoretical and experimental study. Molecular Physics, 116(21-22), 3016-3026.

• National Center for Biotechnology Information. (n.d.). 1-Adamantanecarboxylic acid. PubChem. Retrieved April 3, 2026, from [Link]

• Maclot, S., et al. (2023). Resonant Inner-Shell Photofragmentation of Adamantane (C10H16). International Journal of Molecular Sciences, 24(14), 11681. [Link]

• Sadybekov, A., et al. (2023). Computational study of the adamantane cation: simulations of spectroscopy, fragmentation dynamics, and internal conversion. Structural Chemistry, 34(4), 1335-1348.

• Moss, R. A., et al. (2002). Bridgehead Carbocations via Carbene Fragmentation: Erasing a 10¹⁰ Kinetic Preference. Journal of the American Chemical Society, 124(18), 5258-5267. [Link]

• NIST. (n.d.). Adamantane-1-carboxylic acid. NIST Chemistry WebBook. Retrieved April 3, 2026, from [Link]

• da Silva, A. C., et al. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. RSC Advances, 8(38), 21453-21461. [Link]

• LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Retrieved April 3, 2026, from [Link]

• NIST. (n.d.). Ethyladamantane-1-carboxylate. NIST Chemistry WebBook. Retrieved April 3, 2026, from [Link]

• NIST. (n.d.). Mass spectrum of Adamantane-1-carboxylic acid. NIST Chemistry WebBook. Retrieved April 3, 2026, from [Link]

• NIST. (n.d.). 1-Methyl-3-ethyladamantane. NIST Chemistry WebBook. Retrieved April 3, 2026, from [Link]

• Padarauskas, A., & Judzentiene, A. (2020). Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. Chemija, 31(2).

• Chem Ed. (2020, March 6). PART 13: CARBOXYLIC ACIDS (MASS SPECTRUM, FRAGMENTATION PATTERN) FOR CSIR NET/GATE [Video]. YouTube. [Link]

• Dias, A., et al. (2021). Determination of short-chain carboxylic acids and non-targeted analysis of water samples treated by wet air oxidation using gas chromatography-mass spectrometry. Journal of Chromatography A, 1652, 462352. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Strategic Catalyst Selection for the Amidation of 3-Ethyladamantanecarboxylic Acid

Abstract: The synthesis of amide derivatives of 3-ethyladamantanecarboxylic acid is a critical step in the development of novel therapeutics, leveraging the unique physicochemical properties of the adamantane cage. However, the pronounced steric hindrance of the adamantyl group presents significant challenges to standard amidation protocols. This guide provides an in-depth analysis of catalyst and coupling agent selection, detailed reaction protocols, and mechanistic insights tailored for researchers, medicinal chemists, and drug development professionals to successfully navigate the amidation of this sterically demanding substrate.

Introduction: The Challenge of Sterically Hindered Amidation

The adamantane scaffold is a highly sought-after motif in medicinal chemistry due to its rigid, lipophilic nature, which can enhance metabolic stability, improve receptor binding, and modulate the pharmacokinetic profile of drug candidates. 3-Ethyladamantanecarboxylic acid is a key intermediate for introducing this valuable moiety.

The primary obstacle in its derivatization is the steric bulk surrounding the carboxylic acid. Direct condensation with an amine is thermodynamically unfavorable and kinetically slow.[1] The reaction requires the activation of the carboxylic acid to form a highly reactive intermediate that can be readily attacked by the amine nucleophile.[2][3] The choice of activating agent or catalyst is paramount, as inefficient coupling can lead to low yields, side product formation, or reaction failure, particularly when both the acid and the amine partners are sterically hindered.[4][5]

This document outlines robust strategies employing modern coupling agents to overcome these steric barriers, ensuring high-yield, high-purity synthesis of 3-ethyladamantane amides.

Mechanistic Rationale: The Role of Coupling Agents

Amide bond formation from a carboxylic acid and an amine is a dehydration reaction. Coupling agents facilitate this by converting the hydroxyl group of the carboxylic acid into a good leaving group.[1][6] This creates a highly electrophilic acylating agent that is susceptible to nucleophilic attack by the amine.

The general mechanism, visualized below, proceeds via two main stages:

• Activation: The carboxylic acid reacts with the coupling reagent to form a reactive intermediate (e.g., an O-acylisourea for carbodiimides, an active ester for phosphonium/uronium salts).

• Aminolysis: The amine attacks the activated intermediate, displacing the leaving group and forming the stable amide bond.

Caption: General mechanism of coupling agent-mediated amidation.

Catalyst & Reagent Selection Guide

For a sterically hindered substrate like 3-ethyladamantanecarboxylic acid, the choice of coupling agent is critical. While dozens of reagents exist, they can be broadly categorized.[] Below is a comparative summary of the most effective classes for this application.

Coupling Agent Class	Example(s)	Mechanism of Action	Advantages for Hindered Substrates	Disadvantages & Mitigation
Carbodiimides	EDC, DCC, DIC	Forms an O-acylisourea intermediate.[6][8]	Cost-effective, widely available.	Moderate reactivity. DCC byproduct is insoluble; use DIC or water-soluble EDC for easier purification.[9] Additives (HOBt, HOAt) are essential to boost efficiency and suppress racemization.[9]
Phosphonium Salts	PyBOP, PyAOP	Forms an active OBt/OAt ester.	High reactivity, good for challenging couplings.[2] PyAOP is particularly effective for N-methyl or hindered amino acids.[9]	Can react with the free amine; requires careful stoichiometry.[2]
Uronium/Aminium Salts	HATU, HBTU, HCTU	Forms a highly reactive OAt/OBt active ester. HATU is an aminium salt.[9]	Extremely fast reaction times and high efficiency.[9] Low rates of racemization, making them ideal for chiral amines.[9] Considered the gold standard for difficult couplings.	Higher cost. Stoichiometric amounts of base (e.g., DIPEA) are required.
Boron-Based Catalysts	Boric Acid, B(OCH₂CF₃)₃	Lewis acid catalysis promotes dehydration.[10][11]	Catalytic (not stoichiometric), leading to better atom economy and greener chemistry.[12][13]	Often requires higher temperatures and azeotropic water removal (e.g., Dean-Stark trap), which may not be suitable for sensitive substrates.[11][12]

Recommendation for 3-Ethyladamantanecarboxylic Acid:

• First-Line Choice: Uronium salts, specifically HATU , due to their superior reactivity and proven success in difficult couplings.[9]

• Second-Line Choice: Carbodiimides, specifically EDC in combination with an additive like HOAt , for a balance of cost and effectiveness.

Detailed Experimental Protocols

The following protocols are designed as robust starting points for the amidation of 3-ethyladamantanecarboxylic acid. Researchers should perform small-scale trials to optimize conditions for their specific amine substrate.

Protocol 1: High-Efficiency Amidation using HATU

This protocol is recommended for the most challenging couplings, including those with weakly nucleophilic or sterically hindered amines.

Caption: Experimental workflow for HATU-mediated amidation.

Step-by-Step Methodology:

• Reagent Preparation: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-ethyladamantanecarboxylic acid (1.0 equivalent).

• Solvation: Dissolve the acid in a suitable anhydrous solvent (e.g., Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)) to a concentration of approximately 0.1 M.

• Addition of Amine and Base: Add the desired amine (1.1 equivalents) followed by N,N-Diisopropylethylamine (DIPEA) (2.5 equivalents). Stir the mixture for 5 minutes.

• Coupling Agent Addition: Cool the flask to 0°C in an ice bath. Add O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) (1.2 equivalents) portion-wise, ensuring the temperature remains low.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup:

  • Once the reaction is complete, dilute the mixture with the extraction solvent (e.g., Ethyl Acetate).

  • Wash the organic layer sequentially with 1N HCl (aqueous), saturated NaHCO₃ (aqueous), and finally, brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of Ethyl Acetate in Hexanes) to yield the pure amide.

Protocol 2: Cost-Effective Amidation using EDC/HOAt

This protocol offers a balance between cost and efficiency and is suitable for a wide range of primary and secondary amines.

Step-by-Step Methodology:

• Reagent Preparation: To a dry round-bottom flask, add 3-ethyladamantanecarboxylic acid (1.0 equivalent), the desired amine (1.1 equivalents), and 1-Hydroxy-7-azabenzotriazole (HOAt) (1.2 equivalents).

• Solvation and Base: Dissolve the components in anhydrous DCM or DMF (to ~0.1 M). Add DIPEA (1.5 equivalents) and stir for 5 minutes.

• Coupling Agent Addition: Cool the flask to 0°C. Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) hydrochloride (1.5 equivalents) portion-wise.

• Reaction: Allow the reaction to stir at room temperature overnight (12-18 hours). Monitor progress by TLC or LC-MS.

• Workup and Purification: Follow the same workup and purification procedure as described in Protocol 1. The aqueous washes are effective at removing the urea byproduct from EDC.[6]

Troubleshooting and Key Considerations

• Low Yield: If the reaction stalls, consider switching to a more polar solvent like DMF, increasing the equivalents of the coupling agent, or gently heating the reaction (e.g., to 40°C). For extremely difficult cases, using a more powerful coupling reagent like PyAOP may be necessary.[9]

• Anhydrous Conditions: Moisture can hydrolyze the activated intermediate and consume the coupling reagent. Always use anhydrous solvents and an inert atmosphere for best results.

• Choice of Base: DIPEA is a non-nucleophilic base commonly used to neutralize the hydrochloride salt of EDC and mop up protons generated during the reaction. Triethylamine (TEA) can also be used.

• Alternative Catalytic Methods: For large-scale, "green" synthesis, exploring boron-based catalysts is recommended.[11][13] These reactions typically require refluxing in a solvent like toluene with a Dean-Stark apparatus to remove water, the sole byproduct.[11][12]

Conclusion

The successful amidation of the sterically encumbered 3-ethyladamantanecarboxylic acid is readily achievable through the strategic selection of modern coupling agents. Uronium salts like HATU provide the highest reactivity and are recommended for challenging substrates, while carbodiimide-based methods using EDC/HOAt offer a robust and economical alternative. By understanding the underlying reaction mechanism and following the detailed protocols provided, researchers can efficiently synthesize a diverse range of adamantane-based amides for application in drug discovery and materials science.

References

• Chemistry Steps. (2025, November 29). Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]

• HepatoChem, Inc. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Khan Academy. (2013, February 26). mechanism of amide formation with DCC [Video]. YouTube. [Link]

• LibreTexts Chemistry. (2023, January 22). Conversion of Carboxylic acids to amides using DCC as an activating agent. [Link]

• Wang, D., et al. (2017). Mechanism of Amide Bond Formation from Carboxylic Acids and Amines Promoted by 9-Silafluorenyl Dichloride Derivatives. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Amide synthesis by acylation. [Link]

• Charville, H., et al. (2023, February 7). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI. [Link]

• Pace, V., et al. (2017, September 15). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. SpringerLink. [Link]

• ResearchGate. (n.d.). Effective Amidation of Carboxylic Acids Using (4,5-Dichloro-6-oxo-6H-pyridazin-1-yl)phosphoric. [Link]

• Aapptec Peptides. Coupling Reagents. [Link]

• MDPI. (2025, November 20). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. [Link]

• Catalytic Amidation. Catalytic Amidation Methods. [Link]

• Encyclopedia.pub. (2023, February 22). Direct Amidations of Carboxylic Acids with Amines. [Link]

• Bode, J. W. (n.d.). The Synthesis of Sterically Hindered Amides. CHIMIA. [Link]

• Catalytic Amidation. Catalytic Amidation. [Link]

• Franzini, R. M., et al. (n.d.). Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. PMC. [Link]

• LibreTexts Chemistry. (2023, January 22). Making Amides from Carboxylic Acids. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. hepatochem.com [hepatochem.com]
• 3. researchgate.net [researchgate.net]
• 4. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chimia.ch [chimia.ch]
• 6. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 8. m.youtube.com [m.youtube.com]
• 9. peptide.com [peptide.com]
• 10. Catalytic Amidation [catalyticamidation.info]
• 11. Direct Amidations of Carboxylic Acids with Amines | Encyclopedia MDPI [encyclopedia.pub]
• 12. mdpi.com [mdpi.com]
• 13. Catalytic Amidation [catalyticamidation.info]

Application Note: Preparation and Handling of 3-Ethyladamantanecarboxylic Acid Stock Solutions in DMSO

Introduction & Scope

3-Ethyladamantanecarboxylic acid (also known as 3-ethyl-1-adamantanecarboxylic acid) is a highly lipophilic, bulky tricyclic hydrocarbon derivative. It is frequently utilized in medicinal chemistry as a structural building block to enhance the lipophilicity, metabolic stability, and target-binding affinity of small-molecule drug candidates [1].

Due to the dominant hydrophobic bulk of the adamantane core, this compound exhibits extremely poor aqueous solubility. Consequently, preparing a highly concentrated stock solution in an amphiphilic, aprotic solvent like Dimethyl Sulfoxide (DMSO) is a mandatory first step for downstream biological assays, formulation studies, and synthetic workflows. This application note provides a self-validating, causality-driven protocol for the preparation, quality control, and storage of 3-ethyladamantanecarboxylic acid stock solutions.

Physicochemical Profiling

Before handling the compound, it is critical to understand its physicochemical parameters to calculate molarities accurately and predict its solvation behavior [1].

Parameter	Value / Description
IUPAC Name	3-Ethyltricyclo[3.3.1.1^(3,7)]decane-1-carboxylic acid
CAS Number	37845-05-9
Molecular Formula	C₁₃H₂₀O₂
Molecular Weight	208.30 g/mol
Appearance	White to off-white solid/powder
Primary Solvent	Anhydrous Dimethyl Sulfoxide (DMSO)
Aqueous Solubility	Negligible (Requires solvent shift or surfactants)

The Causality of Experimental Choices (E-E-A-T)

As a best practice in drug development and assay preparation, every step in a solvation protocol must have a mechanistic justification [2].

• Why Anhydrous DMSO? The adamantane scaffold is highly hydrophobic, while the carboxylic acid moiety is polar. DMSO is a universally accepted amphiphilic solvent that disrupts the crystalline lattice of the solid by solvating both the polar head (via hydrogen bond acceptance) and the lipophilic core [2]. Using anhydrous DMSO prevents premature precipitation, as even trace amounts of water can drastically reduce the solubility of adamantane derivatives.

• Why Mild Heating and Sonication? The bulky, three-dimensional rigid structure of the adamantyl group can result in slow solvation kinetics. Applying mild thermal energy (37°C) and acoustic cavitation (sonication) overcomes the activation energy barrier for dissolution, ensuring a homogeneous solution without degrading the stable hydrocarbon framework.

• Why Single-Use Aliquots? DMSO is highly hygroscopic. Repeated freeze-thaw cycles cause the stock solution to absorb atmospheric moisture. Over time, this water content lowers the dielectric constant of the solvent system, causing the lipophilic 3-ethyladamantanecarboxylic acid to invisibly precipitate out of solution, leading to inaccurate downstream dosing [3].

Step-by-Step Methodology: 50 mM Stock Preparation

This protocol details the preparation of a 50 mM stock solution (1 mL volume), which is a standard concentration for high-throughput screening and solvent-shift assays [3].

Calculation: To achieve a 50 mM (0.05 mol/L) concentration in 1 mL:

• Mass required = Molarity × Volume × Molecular Weight

• Mass required = 0.05 mol/L × 0.001 L × 208.30 g/mol = 0.010415 g (10.42 mg)

Protocol Steps:

• Equilibration: Remove the vial of solid 3-ethyladamantanecarboxylic acid from cold storage and allow it to equilibrate to room temperature in a desiccator for at least 30 minutes. Validation: This prevents atmospheric condensation from introducing water into the hygroscopic powder.

• Weighing: Tare a sterile, static-free 1.5 mL microcentrifuge tube on a calibrated analytical balance. Carefully weigh exactly 10.42 mg of the compound.

• Solubilization: Add exactly 1.0 mL of sterile, anhydrous, cell-culture grade DMSO to the microcentrifuge tube.

• Agitation & Cavitation: Cap the tube tightly. Vortex vigorously for 60 seconds. If visible particles remain, place the tube in a bath sonicator set to 37°C for 5–10 minutes.

• Visual Quality Control: Hold the tube against both a dark and a light background. The solution must be completely optically clear. Validation: Any turbidity indicates incomplete dissolution, requiring further sonication or the addition of more DMSO (adjusting the final molarity accordingly).

• Aliquoting: In a biosafety cabinet, dispense the 1 mL stock into ten 100 µL single-use aliquots using sterile PCR tubes or cryovials.

• Storage: Immediately transfer the aliquots to a -20°C or -80°C freezer. Ensure the tubes are tightly sealed to prevent moisture ingress.

Workflow Visualization

Figure 1: Standardized workflow for the preparation and storage of 3-ethyladamantanecarboxylic acid.

Downstream Application: The Solvent Shift Method

When introducing the 50 mM DMSO stock into aqueous biological media (e.g., cell culture media or phosphate-buffered saline), the sudden change in solvent polarity can cause the adamantane derivative to crash out of solution (precipitation) [3].

To prevent this, utilize the Solvent Shift Method :

• Intermediate Dilution: Do not pipet the 50 mM stock directly into the final aqueous assay. Instead, create an intermediate dilution (e.g., 1 mM) in pure DMSO or a DMSO/surfactant blend (such as 10% Tween-80 or PEG-300).

• Rapid Injection: Inject the intermediate stock rapidly into the vortexing aqueous buffer to ensure immediate dispersion.

• Vehicle Control: Always run a parallel vehicle control. If your final assay concentration requires a 1:1000 dilution of the stock, your final assay will contain 0.1% DMSO. The vehicle control must contain exactly 0.1% DMSO in the same aqueous buffer to rule out solvent-induced cytotoxicity or assay interference.

References

• Chemchart Database. "3-Ethyladamantanecarboxylic acid (37845-05-9) - Chemical Safety, Models, Suppliers, Regulation, and Patents." Chemchart. Available at: [Link]

• National Institutes of Health (PMC). "Controlled Suspensions Enable Rapid Determinations of Intrinsic Dissolution Rate and Apparent Solubility of Poorly Water-Soluble Compounds." PubMed Central. Available at:[Link]

• Peters, J. A., & Van Bekkum, H. "Reduction of alkyl-substituted benzoic acids with lithium in liquid ammonia: Synthesis of 1-alkyl-2,5-cyclohexadiene-1-carboxylic acids." ResearchGate. Available at: [Link]

Technical Notes & Optimization

preventing degradation of 3-ethyladamantanecarboxylic acid during long-term storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this field-proven guide to address the specific physical, chemical, and biological challenges associated with the long-term storage of 3-ethyladamantanecarboxylic acid. This resource is designed for researchers and drug development professionals who require absolute reagent integrity for sensitive downstream assays.

Part 1: Frequently Asked Questions (Mechanistic Insights)

Q1: Why does my solid 3-ethyladamantanecarboxylic acid clump and cake over time? Expertise & Experience: While the tricyclic adamantane core is highly lipophilic and sterically bulky, the carboxylic acid moiety (-COOH) is prone to intermolecular hydrogen bonding. In the presence of ambient humidity, water molecules act as a bridge between these functional groups, leading to hygroscopic caking. Over time, this physical degradation alters the dissolution kinetics of the reagent, leading to irreproducible concentrations in time-sensitive assays. Trustworthiness: Proper storage requires mitigating moisture exposure. Standard safety protocols dictate storing the container tightly closed in a cool, well-ventilated, and dry area, typically within a desiccator[1].

Q2: Is the adamantane core susceptible to chemical oxidation during storage? Expertise & Experience: Adamantane derivatives are exceptionally stable due to their rigid, strain-free chair conformations. However, the tertiary carbon atoms (bridgeheads) on the adamantane cage are the most electron-rich and sterically accessible sites for radical attack. If co-stored with strong oxidizing agents, these tertiary carbons can undergo slow oxidation to form adamantanols (e.g., 3-ethyladamantane-2-ol). Trustworthiness: To prevent this chemical degradation, the compound must be stored strictly away from incompatible materials, specifically strong oxidizers, and ideally under an inert atmosphere[1].

Q3: Can aqueous stock solutions of 3-ethyladamantanecarboxylic acid degrade over time? Expertise & Experience: Yes, via microbial biotransformation. While diamondoid carboxylic acids are often considered persistent, specific microbial communities—particularly Pseudomonas species (e.g., P. stutzeri)—possess the enzymatic machinery to metabolize these compounds. In non-sterile aqueous environments, bacteria can enzymatically cleave and transform the compound into hydroxylated metabolites[2]. Trustworthiness: Aqueous stock solutions must be sterile-filtered and stored at low temperatures to arrest microbial growth and prevent enzymatic degradation.

Part 2: Quantitative Degradation & Prevention Data

To ensure experimental reproducibility, all known degradation vectors and their corresponding quantitative thresholds are summarized below.

Degradation Vector	Mechanism	Quantitative Metric / Condition	Prevention Strategy
Physical (Moisture)	Intermolecular H-bonding of -COOH groups	Ambient humidity > 30% RH	Store solid at 15–25°C in a vacuum desiccator (< 20 mbar).
Chemical (Oxidation)	Radical attack on tertiary bridgehead carbons	Co-storage with strong oxidizers	Isolate from oxidizers; purge vial headspace with Argon or N₂.
Biological (Microbial)	Enzymatic cleavage by Pseudomonas spp.	Up to 71% degradation within 33 days[3]	Sterile filter (0.22 µm); store aqueous aliquots at -20°C.

Part 3: Visualizing Degradation and Workflows

Degradation pathways of 3-ethyladamantanecarboxylic acid.

Optimal long-term storage workflow for solid 3-ethyladamantanecarboxylic acid.

Part 4: Troubleshooting & Experimental Protocols

Protocol 1: Desiccation and Recovery of Moisture-Compromised Powders

If your solid reagent has absorbed moisture and formed clumps, use this self-validating gravimetric protocol to restore it without inducing thermal degradation (decarboxylation).

• Initial Weighing: Transfer the caked powder to a pre-weighed, dry glass Petri dish. Record the initial mass ( Mi​ ).

• Mechanical Disruption: Gently break apart large agglomerates using a sterile stainless-steel spatula. Causality: Increasing the surface area accelerates the sublimation/evaporation of trapped water molecules.

• Vacuum Desiccation: Place the dish in a vacuum desiccator containing fresh, active desiccant (e.g., indicating silica gel). Apply a vacuum of < 20 mbar for 24 hours at room temperature (15–25°C). Do not use an oven, as elevated temperatures risk degrading the carboxylic acid group.

• Gravimetric Validation: Remove the dish, weigh it, and return it to the desiccator for an additional 4 hours. Repeat this process until a constant weight ( Mf​ ) is achieved (mass change < 0.1% between cycles). Causality: This self-validating step ensures absolute moisture removal.

• Inert Storage: Transfer the dried powder to an amber glass vial, purge the headspace with Argon or N₂, and seal tightly with a PTFE-lined cap.

Protocol 2: Preparation and Sterile Storage of Aqueous Stock Solutions

To prevent the microbial biotransformation detailed by 2[2], aqueous stocks must be rigorously sterilized.

• Solubilization: Dissolve 3-ethyladamantanecarboxylic acid in a suitable buffer (e.g., pH 7.4 PBS) or a co-solvent system (e.g., 5% DMSO / 95% water) depending on your target concentration.

• Sterile Filtration: Pass the solution through a 0.22 µm PES (Polyethersulfone) syringe filter directly into a sterile, pre-autoclaved vial. Causality: The 0.22 µm pore size mechanically excludes Pseudomonas spp. and other environmental microbes capable of degrading the adamantane core.

• Aliquot Generation: Divide the stock into single-use aliquots (e.g., 1 mL). Causality: This prevents repeated freeze-thaw cycles and minimizes the risk of introducing microbial contaminants during repeated pipetting.

• Storage: Store aliquots at -20°C for long-term stability, or 4°C if they will be consumed within 1–2 weeks.

• System Validation: Periodically validate stock integrity by plating a 10 µL sample of the stock on Luria-Bertani (LB) agar and incubating at 37°C for 48 hours. The absence of colony-forming units (CFUs) confirms the system remains sterile and the compound is safe from biological degradation.

References

• Diamondoids Are Not Forever: Microbial Biotransformation of Diamondoid Carboxylic Acids Folwell, B. D., McGenity, T. J., & Whitby, C. (2020). Microbial Biotechnology, 13(2), 495-508. URL:[Link]

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. Diamondoids are not forever: microbial biotransformation of diamondoid carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diamondoids are not forever: microbial biotransformation of diamondoid carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 3-Ethyladamantanecarboxylic Acid Coupling

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who hit a brick wall when attempting to functionalize the 3-ethyladamantanecarboxylic acid scaffold.

This molecule is notoriously difficult to couple. The rigid, tricyclic adamantane cage, compounded by the 3-ethyl substituent, creates a massive steric shield around the bridgehead carboxylate. Standard coupling conditions will almost certainly fail. This guide is designed to deconstruct the causality behind these failures and provide field-proven, self-validating protocols to drive your syntheses to completion.

Diagnostic FAQs: Mechanistic Insights

Q: Why do standard carbodiimide reagents (e.g., EDC/HOBt or DCC) fail completely with 3-ethyladamantanecarboxylic acid? A: It comes down to the spatial requirements of the tetrahedral intermediate. Standard carbodiimides activate the carboxylic acid to form an O-acylisourea, which then forms an active ester (like an OBt ester). For the incoming amine to form an amide bond, it must attack the carbonyl carbon at the Bürgi-Dunitz angle (~107°). In the 3-ethyladamantane system, the bulky cage and the massive OBt leaving group physically block this trajectory. The reaction stalls, and the intermediate either hydrolyzes or undergoes an irreversible N-acyl shift to form an unreactive N-acylurea byproduct .

Q: I switched to HATU, which is highly reactive, but I am isolating a guanidinium byproduct instead of my target amide. What happened? A: This is a classic kinetic mismatch. When the carboxylic acid is extremely hindered, the activation step (formation of the OAt active ester) is exceptionally slow. If the amine is present in the reaction mixture before the acid is fully activated, the amine will directly attack the uronium salt of HATU. This forms a highly stable, unreactive guanidinium byproduct, consuming your valuable amine and killing the reaction.

Q: What are the most reliable activation strategies for this specific scaffold? A: You must abandon bulky active esters. The two most effective strategies are:

• In Situ Acyl Fluoride Generation: Using reagents like BTFFH. The fluoride leaving group is highly electronegative but physically very small (similar in van der Waals radius to a hydrogen atom). This minimizes steric clash, allowing the amine to attack 1[1].

• Third-Generation Uronium Salts (COMU): If you must use an active ester (e.g., for primary aliphatic amines), COMU utilizes an Oxyma leaving group. Oxyma is less sterically demanding and more reactive than the benzotriazole-based leaving groups found in HATU or PyBOP 2[2].

Quantitative Data: Coupling Reagent Efficacy

To illustrate the impact of steric bulk on reaction success, below is a comparative summary of coupling strategies when applied to highly hindered adamantane-carboxylic acids.

Coupling Strategy	Reagent	Intermediate Size (Steric Bulk)	Typical Yield (Primary Amine)	Typical Yield (Secondary/Aniline)
Standard Carbodiimide	EDC/HOBt	Very Large (OBt ester)	< 20%	0% (No reaction)
2nd Gen Uronium	HATU	Large (OAt ester)	40 - 50%	< 10%
3rd Gen Uronium	COMU	Moderate (Oxyma ester)	70 - 85%	20 - 30%
Acyl Fluoride	BTFFH / TFFH	Small (Fluoride)	> 90%	75 - 85%

Visual Workflows & Mechanistic Pathways

Workflow for selecting the appropriate coupling strategy based on amine sterics.

Mechanistic divergence between active ester failure and acyl fluoride success.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, do not blindly mix reagents. Use the following self-validating protocols designed specifically for the 3-ethyladamantane scaffold.

Protocol A: Microwave-Assisted Acyl Fluoride Coupling (The Ulven Method)

Best for: Secondary amines, anilines, and highly electron-deficient nucleophiles.

Causality Note: We use BTFFH instead of DAST because DAST can cause unwanted rearrangements in complex substrates. We use DIPEA because it is non-nucleophilic and will not degrade the acyl fluoride intermediate.

• Pre-activation: In a dry, thick-walled microwave vial (0.5–2 mL), dissolve 3-ethyladamantanecarboxylic acid (1.3 equiv) and BTFFH (1.5 equiv) in anhydrous CH₂Cl₂ (2 mL/mmol) under an argon atmosphere.

• Base Addition: Add DIPEA (4.5 equiv). Stir at room temperature for 30 minutes.

  • Self-Validation Checkpoint: Withdraw a 5 µL aliquot, quench into 100 µL of methanol, and analyze via LC-MS. You must observe the mass of the methyl ester (indicating successful acyl fluoride formation). If the free acid mass persists, activation has failed; do not proceed to step 3.

• Amine Addition: Once activation is confirmed, add the amine (1.0 equiv). Seal the vial securely.

• Thermal Shift: Heat the sealed vial in an oil bath or microwave reactor at 80 °C for 12 hours. (CAUTION: Heating CH₂Cl₂ above its boiling point of 39.6 °C generates significant overpressure. Use appropriate blast shields and rated vials).

• Workup: Cool to room temperature, dilute with water, and extract with EtOAc (3x). Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine.

Protocol B: COMU-Mediated Coupling

Best for: Primary aliphatic amines where microwave heating is not possible.

• Preparation: Dissolve 3-ethyladamantanecarboxylic acid (1.0 equiv) and COMU (1.0 equiv) in anhydrous DMF or NMP (0.2 M).

• Activation: Add 2,4,6-collidine (2.0 equiv) dropwise.

  • Self-Validation Checkpoint: COMU contains an Oxyma leaving group. Upon addition of the base, the reaction mixture will exhibit a distinct color change (typically shifting to yellow/orange). This visual cue confirms the formation of the Oxyma active ester 2[2].

• Coupling: Stir for 15 minutes to ensure complete activation, then add the amine (1.1 equiv).

• Reaction: Stir at 50 °C for 4–12 hours. Monitor the disappearance of the active ester via TLC or LC-MS.

References

• Due-Hansen, M. E., et al. "A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates." RSC Advances, 2016.

• "Synthesis of Secondary Amides from Thiocarbamates." Organic Letters, ACS Publications, 2018. 1

• El-Faham, A., et al. "COMU: A Safer and More Effective Replacement for Benzotriazole-Based Uronium Coupling Reagents." ResearchGate, 2009. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Lipophilicity Guide: 3-Ethyladamantanecarboxylic Acid vs. 1-Adamantanecarboxylic Acid

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Finalizing Validation Methods

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Integrating Final Components

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Executive Summary: The "Lipophilic Bullet" Paradigm

In medicinal chemistry, the adamantane scaffold is widely recognized as a "lipophilic bullet"—a highly symmetrical, strain-free tricyclic hydrocarbon cage used to drastically enhance the lipophilicity, metabolic stability, and target residence time of drug candidates [1.2].

1-Adamantanecarboxylic acid (1-AdCOOH) serves as a foundational building block for installing this moiety, offering a reactive carboxyl handle while imparting significant hydrophobic character[1]. However, modern drug discovery often requires nuanced tuning of physicochemical properties beyond what the bare adamantane cage can provide. 3-Ethyladamantanecarboxylic acid (3-Et-1-AdCOOH) represents a sterically modulated analog. The strategic addition of an ethyl group at the 3-position breaks the perfect symmetry of the cage, further increasing the partition coefficient (LogP) and introducing asymmetric steric bulk. This guide objectively compares the lipophilic profiles of these two building blocks and details the experimental protocols required to validate their pharmacokinetic implications.

Structural & Physicochemical Profiling

The intrinsic lipophilicity of adamantane derivatives stems from their dense, non-polar hydrocarbon framework. When comparing 1-AdCOOH and 3-Et-1-AdCOOH, the primary differentiator is the ethyl substitution. According to Hansch-Leo fragmental constants, the addition of an aliphatic ethyl group (-CH2CH3) contributes approximately +1.0 to +1.2 units to the overall LogP. This shift fundamentally alters how the molecule partitions between aqueous environments (e.g., blood plasma) and lipid environments (e.g., cell membranes and the Blood-Brain Barrier)[2].

Quantitative Comparison Table

Note: LogP values for highly lipophilic aliphatic acids can vary based on the predictive model (e.g., ALOGPs vs. Crippen) and experimental conditions[3][4].

Physicochemical Property	1-Adamantanecarboxylic Acid (1-AdCOOH)	3-Ethyladamantanecarboxylic Acid (3-Et-1-AdCOOH)
CAS Number	828-51-3	37845-05-9
Molecular Weight	180.24 g/mol	208.30 g/mol
Calculated LogP (Un-ionized)	2.28 – 2.89	3.30 – 3.95
Estimated pKa	~4.9	~4.9
Steric Bulk	High (Symmetrical)	Very High (Asymmetrical)
Aqueous Solubility	Sparingly Soluble	Practically Insoluble
Primary Application	Baseline lipophilic add-on[5]	Enhanced CNS penetration, prolonged half-life[6]

Experimental Methodologies for Lipophilicity Validation

To objectively compare the lipophilicity of these two compounds, empirical validation is required. Because both compounds are carboxylic acids, their partition coefficients are highly pH-dependent. The protocols below are designed as self-validating systems to measure the true LogP (un-ionized state) and the Chromatographic Hydrophobicity Index (CHI).

Protocol A: Shake-Flask Method (Thermodynamic Partitioning)

Causality: The shake-flask method directly measures the thermodynamic equilibrium of the compound between an aqueous and a lipid-like phase. To measure the true LogP of a carboxylic acid (pKa ~4.9), the aqueous phase must be buffered to a pH significantly below the pKa (e.g., pH 2.0). This ensures the carboxylate is fully protonated and un-ionized, preventing the artificial lowering of the partition coefficient (LogD) that occurs at physiological pH.

• Phase Saturation: Vigorously stir equal volumes of n-octanol and 0.01 M HCl aqueous buffer (pH 2.0) for 24 hours at 25°C to ensure mutual saturation.

• Solubilization: Dissolve exactly 5.0 mg of 1-AdCOOH and 3-Et-1-AdCOOH in separate 10 mL aliquots of the pre-saturated n-octanol.

• Equilibration: Add 10 mL of the pre-saturated aqueous buffer to each octanol solution in tightly sealed borosilicate glass vials. Mechanically shake the vials at 25°C for 60 minutes.

• Phase Separation: Centrifuge the vials at 3000 rpm for 15 minutes to achieve complete phase separation and eliminate micro-emulsions.

• Quantification: Carefully extract aliquots from both the octanol and aqueous phases. Because adamantane lacks a strong UV chromophore, quantify the concentrations using LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) operating in negative ion mode.

• Calculation: Calculate the LogP using the formula: LogP = log10([Concentration in Octanol] /[Concentration in Aqueous]).

Protocol B: RP-HPLC (Chromatographic Hydrophobicity Index)

Causality: RP-HPLC provides a high-throughput alternative where retention time directly correlates with lipophilicity. The C18 stationary phase mimics the hydrophobic core of lipid membranes. An acidic mobile phase is chosen to suppress the ionization of the carboxylic acid, ensuring consistent retention based purely on hydrophobic interactions.

• Column Setup: Utilize a standard C18 analytical column (e.g., 50 x 4.6 mm, 3 µm particle size) maintained at a constant 25°C.

• Mobile Phase Preparation: Prepare Mobile Phase A (0.1% Formic Acid in MS-grade Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

• Gradient Elution: Execute a linear gradient from 5% B to 95% B over 10 minutes at a flow rate of 1.0 mL/min.

• Calibration: Inject a standard mixture of reference compounds with known LogP values (e.g., paracetamol, toluene, bromobenzene) to generate a calibration curve of Retention Time ( Rt​ ) vs. LogP.

• Measurement & Derivation: Inject the 1-AdCOOH and 3-Et-1-AdCOOH samples. Map their respective Rt​ values against the calibration curve. 3-Et-1-AdCOOH will exhibit a significantly longer retention time due to the enhanced van der Waals interactions provided by the ethyl group against the C18 phase.

Experimental workflow for validating the lipophilicity of adamantane derivatives.

Pharmacokinetic & Drug Design Implications

The transition from a standard 1-adamantyl group to a 3-ethyl-1-adamantyl group fundamentally alters the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of the resulting therapeutic agent[6].

• Membrane Permeability & BBB Penetration: The higher LogP of the 3-ethyl derivative enhances passive diffusion across lipid bilayers. For central nervous system (CNS) targets, where crossing the Blood-Brain Barrier (BBB) is a prerequisite, the 3-ethyl substitution can drastically improve brain-to-plasma ratios compared to the baseline 1-adamantyl group[2].

• Metabolic Stability via Steric Shielding: The adamantane cage is inherently resistant to metabolic degradation. However, the addition of the ethyl group at the 3-position introduces significant asymmetric steric hindrance. This bulk can shield adjacent pharmacophores or vulnerable sites on the core from Cytochrome P450 (CYP) mediated oxidation, thereby prolonging the plasma half-life of the drug[6].

• Receptor Pocket Affinity: The "lipophilic bullet" strategy relies on the adamantane moiety filling deep, hydrophobic pockets in target proteins (e.g., viral M2 ion channels or specific GPCRs)[3]. The 3-ethyl group transforms the geometry from a spherical mass to an elongated hydrophobic plug. This asymmetric shape can either dramatically increase binding affinity via optimized van der Waals contacts or abolish binding if the target pocket is strictly size-limited[5].

Logical relationship between 3-ethyl substitution, physicochemical changes, and ADME outcomes.

References

• Wanka, L., Iqbal, K., & Schreiner, P. R. (2013). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews - ACS Publications.[Link]

• Cheméo Database. (2026). Adamantane-1-carboxylic acid. Cheméo.[Link]

Sources

• 1. 1-Adamantanecarboxylic Acid | High-Purity Reagent [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemeo.com [chemeo.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

GC-MS method validation for 3-ethyladamantanecarboxylic acid purity determination

GC-MS Method Validation for 3-Ethyladamantanecarboxylic Acid Purity Determination: A Comparative Guide

For researchers and drug development professionals, ensuring the absolute purity of pharmaceutical intermediates is a non-negotiable step in the drug lifecycle. 3-Ethyladamantanecarboxylic acid is a bulky, aliphatic adamantane derivative frequently utilized as a structural scaffold in the synthesis of neuroprotective and antiviral agents.

However, its unique chemical structure presents a distinct analytical challenge. This guide objectively compares the performance of Gas Chromatography-Mass Spectrometry (GC-MS) against alternative platforms like GC-FID and HPLC-UV, and provides a comprehensive, self-validating experimental protocol grounded in the latest ICH Q2(R2) regulatory guidelines.

The Analytical Dilemma: Platform Comparison

The structural nature of 3-ethyladamantanecarboxylic acid dictates the analytical approach. Because it is a purely aliphatic compound lacking a conjugated pi-electron system, it does not absorb UV light effectively above 200 nm. This renders standard High-Performance Liquid Chromatography with UV detection (HPLC-UV) virtually blind to the analyte unless a complex, UV-active derivatization tag is introduced[1].

While Gas Chromatography (GC) is the natural choice for volatile and semi-volatile aliphatics, the choice of detector is critical. GC with Flame Ionization Detection (GC-FID) is frequently employed for percentage area normalization due to its uniform response to carbon-hydrogen bonds[2]. However, adamantane syntheses often yield a complex matrix of closely related structural isomers (e.g., 1-adamantanecarboxylic acid and 2-adamantanecarboxylic acid). GC-FID cannot definitively identify these co-eluting isomers. GC-MS overcomes this by providing a distinct mass spectral fingerprint—such as the highly stable m/z 135 adamantyl cation—allowing for the definitive identification and deconvolution of impurities[1][3].

Table 1: Comparative Performance of Analytical Platforms for Adamantane Derivatives

Performance Metric	GC-MS (TIC & SIM Modes)	GC-FID	HPLC-UV
Specificity	Excellent: Confirms identity via mass spectral fragmentation.	Poor: Relies solely on retention time; cannot confirm identity.	Poor: Analyte lacks a natural UV chromophore.
Sensitivity	High: pg to ng range (especially in SIM mode).	Moderate: ng range; uniform carbon response.	Low: Requires high concentrations or UV-tagging.
Isomer Differentiation	Yes: Deconvolutes co-eluting isomers via distinct m/z ratios.	No: Co-eluting isomers merge into a single unidentifiable peak.	No: Poor resolution for structural isomers.
Sample Preparation	Silylation derivatization required.	Silylation derivatization required.	Direct injection possible (if RI/ELSD detectors are used).
Regulatory Fit	Gold Standard: Definitive impurity profiling for API release.	Secondary: Routine QA/QC batch monitoring.	Not Recommended: Unsuitable without complex modification.

The Mechanistic Imperative for Derivatization

Direct injection of free carboxylic acids into a GC system results in severe peak tailing, shifting retention times, and poor sensitivity. Causality: The highly polar carboxyl group forms strong intermolecular hydrogen bonds (dimerization in the gas phase) and interacts aggressively with the active silanol groups on the GC column's stationary phase.

To resolve this, the method requires silylation . By reacting the sample with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS), the active hydrogen of the carboxylic acid is replaced with a trimethylsilyl (TMS) group. This endothermic reaction eliminates hydrogen bonding, significantly increases volatility, and yields sharp, symmetrical chromatographic peaks.

Figure 1: Step-by-step silylation derivatization workflow for GC-MS sample preparation.

Experimental Protocol: Sample Preparation & GC-MS Acquisition

• Matrix Preparation: Accurately weigh 1.0 mg of 3-ethyladamantanecarboxylic acid into a 2.0 mL amber GC vial.

• Solvation: Add 1.0 mL of anhydrous pyridine. Causality: Pyridine acts as both a solvent and an acid scavenger, driving the silylation reaction forward.

• Derivatization: Add 100 µL of BSTFA + 1% TMCS. Seal tightly with a PTFE-lined cap.

• Thermal Incubation: Heat the vial in a block at 70°C for 30 minutes. Causality: The elevated temperature provides the activation energy required for the sterically hindered adamantane structure, while TMCS acts as a vital catalyst to ensure 100% conversion to the TMS ester.

• GC-MS Parameters:

  • Column: DB-5MS (30 m × 0.25 mm × 0.25 µm).

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

  • Oven Program: 100°C (hold 1 min), ramp at 10°C/min to 280°C (hold 5 min).

  • MS Acquisition: Full Scan (m/z 50-400) for structural confirmation; Selected Ion Monitoring (SIM) targeting m/z 135 for high-sensitivity quantification.

ICH Q2(R2) Method Validation Framework

The revised ICH Q2(R2) guideline mandates a lifecycle, risk-based approach to analytical validation, requiring documented proof that the procedure is fit for its intended purpose[4]. A self-validating system must systematically prove specificity, linearity, sensitivity, accuracy, and precision.

Figure 2: ICH Q2(R2) lifecycle workflow for GC-MS analytical method validation.

Step-by-Step Validation Execution

A. Specificity

• Protocol: Inject a blank (derivatized pyridine), the target analyte, and a spiked sample containing known process impurities (e.g., 1-adamantanecarboxylic acid).

• Causality: Ensures the MS detector and column chemistry can isolate the target from degradation products and synthetic byproducts.

• Acceptance Criteria: Chromatographic resolution ( Rs​ ) > 1.5 between 3-ethyladamantanecarboxylic acid and any adjacent peak. Mass spectral match factor > 950 against library spectra.

B. Linearity and Range

• Protocol: Prepare and inject five concentration levels ranging from 50% to 150% of the target working concentration (e.g., 50, 75, 100, 125, and 150 µg/mL).

• Causality: Proves the MS detector response is directly proportional to the analyte concentration within the operational range, preventing saturation of the electron multiplier.

• Acceptance Criteria: Linear regression correlation coefficient ( R2 ) ≥ 0.999.

C. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Protocol: Perform serial dilutions of the target analyte until the baseline noise begins to obscure the peak. Calculate the Signal-to-Noise (S/N) ratio using the instrument's software.

• Causality: Establishes the absolute lower boundaries of the method's sensitivity, critical for tracing residual genotoxic or process impurities.

• Acceptance Criteria: S/N ≥ 3:1 for LOD; S/N ≥ 10:1 for LOQ.

D. Accuracy (Recovery)

• Protocol: Spike known quantities of the 3-ethyladamantanecarboxylic acid reference standard into a synthetic matrix at three levels (80%, 100%, and 120%). Perform in triplicate.

• Causality: Validates that the derivatization efficiency is consistent and that the matrix does not suppress the ionization of the analyte in the MS source.

• Acceptance Criteria: Mean recovery must fall between 98.0% and 102.0%.

E. Precision (Repeatability)

• Protocol: Perform six replicate injections of the 100% concentration standard (100 µg/mL) from the same vial.

• Causality: Assesses the mechanical reliability of the GC autosampler, the stability of the inlet split ratio, and the consistency of the MS ionization source.

• Acceptance Criteria: Relative Standard Deviation (%RSD) of the peak area must be ≤ 2.0%.

References

• Validation of Analytical Procedures Q2(R2) - ICH. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).
• 1-Adamantanecarboxylic acid | C11H16O2 | CID 13235.
• Assessing the Purity of 1,3-Bis(4-hydroxyphenyl)adamantane: A Comparative Guide to HPLC and GC-MS Analysis. BenchChem.
• Percentage area of volatile constituents from GC-FID or GC-MS; which is more accurate?

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 1-Adamantanecarboxylic acid | C11H16O2 | CID 13235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. database.ich.org [database.ich.org]

Comprehensive Comparison Guide: 3-Ethyladamantanecarboxylic Acid Analytical Reference Standard Qualification

Executive Summary

3-Ethyladamantanecarboxylic acid (CAS 37845-05-9)[1] is a sterically bulky, highly lipophilic building block utilized in the synthesis of adamantane-derived therapeutics, such as antivirals and neuroprotectants. Because downstream biological potency assays and impurity tracking rely entirely on the quantitative accuracy of the reference standard, establishing an ICH Q7-compliant Primary Reference Standard (PRS) is a critical regulatory milestone[2].

This guide objectively compares a rigorously qualified in-house PRS against commercial alternatives and details the self-validating analytical protocols required to achieve mass-balance assay closure.

Part 1: Comparative Performance Analysis

Why invest in a full in-house qualification rather than relying on commercially available catalog items? Commercial research-grade materials often rely on simple chromatographic area percent (Area %) for purity, which fails to account for water, residual solvents, or inorganic salts. Under ICH Q7 guidelines, a true Primary Reference Standard must be authenticated by an extensive set of analytical tests to prove absolute purity[3].

Table 1: Reference Standard Grade Comparison

Quality Attribute	Qualified Primary Reference Standard (PRS)	Commercial Research Grade	In-House Working Standard (Secondary)
Regulatory Status	ICH Q7 Compliant[2]	Non-GMP / R&D Only	Routine QC / GMP Release
Traceability	Absolute (Self-derived)	Limited (Vendor CoA)	Traceable directly to PRS
Assay Methodology	Mass Balance (100% - all impurities)	Chromatographic Area %	Comparison against PRS
Structural ID	1D/2D NMR, HRMS, FT-IR	1H-NMR only	FT-IR / RT Matching
Volatiles Tracking	KF Titration / HS-GC	Often unreported	Periodic KF testing
Primary Use Case	Quantitative API release & Impurity tracking	Early synthesis & route scouting	Routine batch release

Part 2: The Mechanistic Rationale of 3-EACA Qualification

Qualifying 3-ethyladamantanecarboxylic acid presents two distinct analytical challenges that dictate our experimental design:

• The "Invisible" Molecule (Lack of Chromophore): The adamantane cage consists entirely of sp3-hybridized carbons and lacks conjugated pi-systems. Standard HPLC-UV (e.g., 210–254 nm) is practically blind to it. Causality: Relying on UV detection leads to gross overestimations of purity if UV-absorbing impurities are present. Therefore, Gas Chromatography with Flame Ionization Detection (GC-FID) or LC-Mass Spectrometry (LC-MS) is mandatory for accurate organic purity profiling.

• Complex Aliphatic Regiochemistry: The rigid tricyclic cage creates highly overlapping multiplet signals in standard 1H-NMR. Causality: 1D NMR is insufficient for absolute structural proof. 2D-NMR (HSQC, HMBC) is required to unambiguously assign the ethyl group to the correct bridgehead position, ruling out structural isomers.

Part 3: Qualification Workflow & Self-Validating Protocols

The qualification of a Primary Reference Standard when no compendial source exists relies on the Mass Balance Approach . This is a self-validating system: by orthogonally quantifying every possible impurity (organic, volatile, and inorganic) and subtracting them from 100%, we derive the absolute assay value[4].

Fig 1: ICH Q7 Mass Balance Qualification Workflow for Primary Reference Standards.

Step-by-Step Experimental Methodologies

Protocol 1: Absolute Structural Elucidation (Identity)

• Objective: Prove the exact regiochemistry of the ethyl group and the carboxylic acid on the adamantane cage.

• Methodology:

  • Dissolve 15 mg of the 3-EACA candidate batch in CDCl3​ containing 0.03% TMS as an internal standard.

  • Acquire High-Resolution Mass Spectrometry (HRMS) via ESI-TOF in negative ion mode to confirm the exact mass of the deprotonated molecular ion [M−H]− (Theoretical for C13​H20​O2​ : 207.1390).

  • Acquire 1H-NMR (600 MHz) and 13C-NMR (150 MHz).

  • Acquire 2D-NMR spectra: HSQC (Heteronuclear Single Quantum Coherence) to map direct C-H correlations, and HMBC (Heteronuclear Multiple Bond Correlation) to map long-range C-H couplings.

• Self-Validation: The HMBC cross-peaks between the protons of the ethyl group and the quaternary bridgehead carbons of the adamantane cage uniquely validate the substitution pattern, mathematically ruling out positional isomers.

Protocol 2: Chromatographic Organic Purity (GC-FID)

• Objective: Quantify organic impurities without relying on UV absorbance.

• Methodology:

  • Derivatization: React 10 mg of 3-EACA with TMS-diazomethane in methanol/ether to convert the carboxylic acid into a volatile methyl ester. (Causality: Free carboxylic acids often streak or tail on GC columns; esterification ensures sharp, symmetrical peaks for accurate integration).

  • Chromatography: Inject 1 µL onto a DB-5 capillary column (30 m x 0.25 mm x 0.25 µm).

  • Oven Program: 100°C (hold 2 min), ramp 10°C/min to 280°C (hold 5 min).

  • Detection: Flame Ionization Detector (FID) set at 300°C.

• Self-Validation: Run a blank injection and a sensitivity solution (0.05% of the target concentration). The Signal-to-Noise (S/N) ratio of the sensitivity solution must be ≥10 to prove the Limit of Quantitation (LOQ) is sufficient to detect trace impurities.

Protocol 3: Volatiles and Inorganics (Residuals)

• Water Content (Karl Fischer): Perform volumetric KF titration. Causality: 3-EACA can trap moisture depending on the crystallization solvent. Water does not show up on GC-FID but contributes to the total mass.

• Residual Solvents (HS-GC): Utilize Headspace GC-FID to quantify trapped volatile organic compounds (VOCs) like ethyl acetate or hexane from the final synthetic purification step.

• Residue on Ignition (ROI): Perform gravimetric analysis after sulfation and combustion at 600°C to quantify inorganic salts (e.g., residual metal catalysts).

Protocol 4: Mass Balance Assay Calculation

Once all orthogonal tests are complete, the final assay is calculated using the mass balance equation: Assay (%) = 100% -[Organic Impurities (%) + Water (%) + Residual Solvents (%) + ROI (%)]

This mathematically closed system ensures that the assigned purity value of the 3-EACA Primary Reference Standard is absolute, traceable, and fully compliant with ICH Q7 directives for API starting materials and intermediates[2][4].

References

• Primary Vs Secondary Reference Standards In GMP Labs Source: GMP Insiders URL:[Link]

• Reference Standards for Therapeutic Proteins (ICH Q7 Definitions) Source: BioProcess International URL:[Link]

• Carboxylic Acids/Ester (CAS 37845-05-9 Data) Source: Pi Chemicals URL:[Link]

Sources

• 1. internal.pipharm.com [internal.pipharm.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. casss.org [casss.org]
• 4. bioprocessintl.com [bioprocessintl.com]

Validating the Purity of Synthesized 3-Ethyladamantanecarboxylic Acid: A Comparative Guide to HPLC-UV and Alternative Modalities

For researchers and drug development professionals, validating the purity of synthesized adamantane derivatives presents a unique analytical challenge. 3-Ethyladamantanecarboxylic acid is a highly lipophilic, bulky building block prized in medicinal chemistry for enhancing metabolic resistance. However, its rigid, cage-like aliphatic structure completely lacks a conjugated π -electron system[1].

Because the molecule only possesses a weak carboxylic acid chromophore, direct High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is notoriously insensitive. This guide objectively compares direct HPLC-UV against modern alternatives (such as HPLC-CAD and GC-FID) and provides a field-proven, self-validating protocol for pre-column derivatization HPLC-UV , ensuring maximum scientific integrity and analytical confidence.

The Analytical Challenge: Why Direct HPLC-UV Falls Short

To understand the causality behind our experimental choices, we must first examine the optical physics of the analyte. Carboxylic acids absorb UV light weakly in the far-UV region (typically between 200–210 nm).

Attempting to quantify 3-ethyladamantanecarboxylic acid via direct HPLC-UV at 210 nm introduces critical failure points:

• Buffer and Solvent Interference: Common reversed-phase mobile additives, such as 0.1% trifluoroacetic acid (TFA) or formate buffers, exhibit significant background absorbance at 210 nm[2]. This creates severe baseline drift during gradient elution.

• Poor Signal-to-Noise (S/N) Ratio: The low molar absorptivity of the aliphatic carboxyl group results in Limits of Detection (LOD) that are often insufficient for pharmaceutical impurity profiling (typically requiring <0.05% reporting thresholds).

Analytical Strategy Decision Tree for Adamantane Derivatives.

Comparative Analysis of Analytical Modalities

To objectively evaluate the best approach for purity validation, we must compare the performance of derivatized HPLC-UV against other standard modalities.

While Charged Aerosol Detection (CAD) offers a universal response for non-volatile compounds without derivatization[3], it requires strictly volatile mobile phases and relies on non-linear (log-log) calibration curves. Conversely, introducing a chromophore via pre-column derivatization allows laboratories to utilize standard, ubiquitous UV detectors while achieving superior linearity and sensitivity[4].

Table 1: Performance Comparison for 3-Ethyladamantanecarboxylic Acid

Analytical Modality	Detection Mechanism	Estimated LOD	Dynamic Range	Pros	Cons
Direct HPLC-UV (210 nm)	Weak carboxyl absorbance	~10.0 - 50.0 µg/mL	Narrow	No sample preparation required.	High baseline noise; cannot detect trace impurities.
HPLC-UV (2-NPH Derivatized)	Hydrazide chromophore (400 nm)	~0.02 - 0.05 µg/mL	Broad (r > 0.999)	Excellent sensitivity; immune to UV matrix interference.	Requires a 30-minute pre-column reaction step.
HPLC-CAD	Aerosol light scattering	~0.10 - 0.50 µg/mL	Non-linear (log-log)	Universal detection; no derivatization needed.	Requires volatile buffers; complex calibration.
GC-FID (Esterified)	Flame ionization	~0.50 - 1.00 µg/mL	Broad	High resolution for volatile impurities.	Requires sample esterification (e.g., TMS or methyl ester).

Mechanistic Causality: The 2-NPH Derivatization Strategy

To bypass the limitations of direct UV detection, we employ 2-Nitrophenylhydrazine (2-NPH) as a pre-column derivatization reagent.

The Chemical Logic: Using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) as a coupling agent, the carboxylic acid group of 3-ethyladamantanecarboxylic acid is activated and reacted with 2-NPH to form a stable hydrazide derivative.

The Optical Advantage: The presence of the strongly electron-withdrawing nitro group on the benzene ring of 2-NPH induces a massive bathochromic shift (red shift)[5]. The resulting derivative exhibits an absorption maximum near 400 nm (in the visible region). At 400 nm, virtually all common pharmaceutical impurities, mobile phase solvents, and buffers are completely transparent. This guarantees that any peak observed is exclusively a derivatized carboxylic acid, drastically improving method specificity.

Pre-column derivatization workflow using 2-NPH and EDC coupling.

Step-by-Step Experimental Methodology

To ensure scientific integrity, the following protocol is designed as a self-validating system . It includes an Internal Standard (IS) to account for any variations in derivatization efficiency and a reagent blank to identify unreacted chromophore peaks.

Phase 1: Reagent and Sample Preparation

• Internal Standard (IS) Solution: Prepare a 1.0 mg/mL solution of 1-adamantanecarboxylic acid in HPLC-grade acetonitrile.

• Analyte Solution: Accurately weigh the synthesized 3-ethyladamantanecarboxylic acid and dissolve in acetonitrile to a target concentration of 1.0 mg/mL.

• Derivatization Reagent (2-NPH): Prepare a 0.02 M solution of 2-nitrophenylhydrazine hydrochloride in acetonitrile.

• Activator (EDC·HCl): Prepare a 0.25 M solution of EDC·HCl in pyridine/ethanol (1:1, v/v). Note: Pyridine acts as a base catalyst for the carbodiimide coupling.

Phase 2: The Derivatization Reaction

• In a 2 mL amber glass HPLC vial, combine:

  • 100 µL of the Analyte Solution

  • 100 µL of the IS Solution

  • 200 µL of the 2-NPH Reagent

  • 200 µL of the EDC·HCl Activator

• Self-Validation Step: Prepare a Reagent Blank by substituting the Analyte and IS solutions with 200 µL of pure acetonitrile.

• Seal the vials and incubate at room temperature (25°C) for 30 minutes with gentle vortexing.

• Quench the reaction by adding 400 µL of a 10% aqueous phosphoric acid solution. This neutralizes the pyridine and stabilizes the hydrazide derivative.

Phase 3: HPLC-UV Chromatographic Conditions

• Column: C18 Reversed-Phase (e.g., 250 mm × 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0–5 min: 40% B

  • 5–20 min: Linear ramp to 90% B

  • 20–25 min: Hold at 90% B

  • 25–30 min: Return to 40% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 400 nm.

Data Interpretation & System Suitability

• Specificity: Inject the Reagent Blank. You will observe a large peak early in the chromatogram corresponding to unreacted 2-NPH. Ensure this peak does not co-elute with the derivatized 3-ethyladamantanecarboxylic acid or the IS.

• Quantification: Calculate the Relative Response Factor (RRF) between the analyte and the 1-adamantanecarboxylic acid IS. Purity is determined by comparing the area ratio of the analyte/IS against a multi-point calibration curve.

References

• Stoll, D. R. "Mobile Phase Buffers in Liquid Chromatography: The Buffer–Detector Battle". Chromatography Online, 2025. Available at:[Link]

• Toyo'oka, T. "Ultraviolet and fluorescence derivatization reagents for carboxylic acids suitable for high performance liquid chromatography: a review". Biomedical Chromatography, PubMed, 1996. Available at:[Link]

• Google Patents. "CN105758984A - Method using derivatization HPLC-DAD method to determine small-molecule halogenated carboxylic acid in medicine". Google Patents, 2016.

Sources

• 1. 1-Adamantanecarboxylic Acid | High-Purity Reagent [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Ultraviolet and fluorescence derivatization reagents for carboxylic acids suitable for high performance liquid chromatography: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN105758984A - Method using derivatization HPLC-DAD method to determine small-molecule halogenated carboxylic acid in medicine - Google Patents [patents.google.com]

A Comparative Guide to Inter-Laboratory Validation of 3-Ethyladamantanecarboxylic Acid Assay Methods

This guide provides a comprehensive framework for the inter-laboratory validation of analytical methods for quantifying 3-ethyladamantanecarboxylic acid. Tailored for researchers, analytical scientists, and drug development professionals, this document moves beyond mere procedural descriptions to offer a comparative analysis of the most suitable technologies, the rationale behind critical experimental choices, and detailed, self-validating protocols designed for robust and reproducible execution across different laboratories.

The Analytical Imperative for 3-Ethyladamantanecarboxylic Acid

3-Ethyladamantanecarboxylic acid, a derivative of adamantane, possesses a rigid, lipophilic cage structure that is of significant interest in medicinal chemistry and materials science. Accurate and precise quantification of this molecule in various matrices (e.g., plasma, tissue homogenates) is fundamental for pharmacokinetic, toxicokinetic, and quality control studies. To ensure that data generated across multiple research sites are comparable and reliable, a rigorous inter-laboratory validation is not just best practice—it is a regulatory necessity. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate such validations to ensure data integrity for submissions.[1][2][3]

Core Methodologies: A Head-to-Head Comparison

The selection of an analytical technique is the most critical decision in assay development. For a molecule like 3-ethyladamantanecarboxylic acid, the primary candidates are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS stands as the preeminent technique for small-molecule bioanalysis due to its exceptional sensitivity and selectivity.[4]

• Principle of Operation: The method combines the separation capabilities of liquid chromatography with the detection power of tandem mass spectrometry. The analyte is separated from matrix components on an LC column and is subsequently ionized (typically via electrospray ionization, ESI) and detected by a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for maximum selectivity.

• Key Advantages:

  • High Sensitivity: Often achieves limits of quantification in the low ng/mL or even pg/mL range.[4]

  • High Selectivity: MRM detection minimizes interferences, providing a clean signal for the analyte.

  • No Derivatization Required: Carboxylic acids are readily ionizable in their native form, simplifying sample preparation.[5][6]

• Considerations:

  • Matrix Effects: Co-eluting endogenous components can suppress or enhance the analyte's ionization, potentially compromising accuracy. This is a critical parameter to assess during validation.

  • Instrumentation Cost: The initial capital investment for LC-MS/MS systems is typically higher.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful and highly reproducible technique, particularly for volatile and semi-volatile compounds.

• Principle of Operation: The sample is vaporized and separated based on its boiling point and interaction with the stationary phase in a capillary column. The separated compounds are then ionized (usually by electron ionization, EI) and detected by a mass spectrometer.

• Key Advantages:

  • Excellent Chromatographic Resolution: GC columns offer very high separation efficiency.

  • Robust and Reproducible: Generally less susceptible to matrix effects than LC-MS.[4]

  • Extensive Spectral Libraries: EI produces consistent fragmentation patterns, aiding in structural confirmation.

• Considerations:

  • Mandatory Derivatization: 3-Ethyladamantanecarboxylic acid is not sufficiently volatile for GC analysis. It must be chemically modified (derivatized) to increase its volatility, typically by converting the carboxylic acid group to an ester (e.g., a silyl ester).[7] This adds a step to the sample preparation, which must be carefully controlled for efficiency and reproducibility.

Designing a Self-Validating Protocol

A robust protocol is inherently self-validating. This is achieved by including calibration standards and quality control (QC) samples in every analytical run. This practice continuously verifies the method's performance against pre-defined acceptance criteria established during the validation.

Detailed Protocol: LC-MS/MS Method

This protocol is designed for high-throughput, sensitive quantification in a biological matrix like human plasma.

Experimental Workflow: LC-MS/MS

Caption: High-level workflow for LC-MS/MS bioanalysis.

Step-by-Step Methodology:

• Preparation of Standards: A stock solution of 3-ethyladamantanecarboxylic acid is prepared in methanol. This is used to create calibration standards (typically 8 levels) and QC samples (at least 3 levels: low, medium, high) by spiking into blank plasma.

• Sample Preparation Rationale:

  • Internal Standard (IS): A stable isotope-labeled version of the analyte (e.g., d5-3-ethyladamantanecarboxylic acid) is added to all samples before processing. Causality: The IS co-behaves with the analyte during extraction and ionization, correcting for variability in sample recovery and matrix effects, which is the cornerstone of accurate LC-MS bioanalysis.

  • Protein Precipitation: Ice-cold acetonitrile is used to crash out proteins. Causality: This is a rapid and efficient way to remove the majority of proteinaceous material that would otherwise clog the analytical column and interfere with the analysis.

• LC-MS/MS Conditions:

  • Column: A reversed-phase C18 column provides excellent retention for lipophilic molecules like adamantane derivatives.

  • Mobile Phase: A gradient of water and acetonitrile with a small amount of acid (e.g., 0.1% formic acid) is used. Causality: The acid ensures the carboxylic acid group is protonated, leading to better chromatographic peak shape.

  • Detection: ESI in negative ion mode is chosen. Causality: The carboxylic acid group readily loses a proton to form a [M-H]⁻ ion, providing a strong and stable signal for sensitive detection.

Detailed Protocol: GC-MS Method

This protocol is a robust alternative, particularly if high-throughput is not the primary concern.

Experimental Workflow: GC-MS

Sources

• 1. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. researchgate.net [researchgate.net]
• 6. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GC-MS vs LC-MS: How to Choose for Metabolomics Research [arome-science.com]